N-((5-cyclopropylpyridin-3-yl)methyl)tetrahydro-2H-pyran-4-carboxamide

• IUPAC Name: N-[(5-cyclopropylpyridin-3-yl)methyl]oxane-4-carboxamide
• InChI: InChI=1S/C15H20N2O2/c18-15(13-3-5-19-6-4-13)17-9-11-7-14(10-16-8-11)12-1-2-12/h7-8,10,12-13H,1-6,9H2,(H,17,18)
• InChI Key: SMCBYAFEUKLXCI-UHFFFAOYSA-N
• Canonical SMILES: C1CC1C2=CN=CC(=C2)CNC(=O)C3CCOCC3
• Molecular Formula: C15H20N2O2
• Molecular Weight: 260.33 g/mol
• CAS No.: 2034539-45-0

Description

N-((5-cyclopropylpyridin-3-yl)methyl)tetrahydro-2H-pyran-4-carboxamide is a useful research compound. Its molecular formula is C15H20N2O2 and its molecular weight is 260.337. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Chemical Properties

• A study details the synthesis of related pyrazolopyridine derivatives and their antibacterial activity, indicating the potential of these compounds in developing new antibacterial agents. The synthesis involves Friedländer condensation, showing moderate to good activity against various bacterial strains, suggesting a pathway for developing antimicrobial treatments (Panda, Karmakar, & Jena, 2011).

• Microwave-assisted synthesis of tetrazolyl pyrazole amides has been reported, highlighting a rapid and efficient method for producing compounds with bactericidal, pesticidal, herbicidal, and antimicrobial activities. This technique offers a quicker reaction time compared to conventional methods, which could be applied to the synthesis of related compounds (Hu, Wang, Zhou, & Xu, 2011).

• Research on heterocyclization reactions involving derivatives of 5-aminopyrazoles and N-arylmaleimides provides insight into the chemical behavior of pyrazole-based compounds. This study demonstrates the diversity of possible reactions and the ability to produce various regio-isomeric compounds, which could be relevant for designing new molecules with specific properties (Rudenko et al., 2011).

Potential Applications in Material Science and Biochemistry

• The synthesis and characterization of iridium tetrazolate complexes have shown significant potential in material science, particularly in color tuning for light-emitting devices. This research illustrates the importance of the ancillary ligand in determining the electronic properties of metal complexes, which could inform the development of optoelectronic materials with customizable emission properties (Stagni et al., 2008).